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Compound of Interest

Compound Name: EP1013

Cat. No.: B15582386 Get Quote

This document provides detailed procedures for the proper disposal of substances identified as

EP1013. It is critical to note that "EP1013" may refer to at least two distinct products: a

component of an epoxy resin flooring system and a research-grade caspase inhibitor. The

disposal protocols for these substances differ significantly due to their distinct chemical

compositions and associated hazards.

Section 1: EP1013 as a Flooring Component
(FLOOR EXPERT EP 1013 KOMPONENTA A)
This section outlines the disposal procedures for the epoxy resin component, "FLOOR

EXPERT EP 1013 KOMPONENTA A". This product is classified as hazardous, and disposal

must be conducted in accordance with local and national regulations.

Hazard Profile and Safety Precautions
Hazard Statements:

Causes skin irritation (H315).[1]

May cause an allergic skin reaction (H317).[1]

Causes serious eye irritation (H319).[1]

Toxic to aquatic life with long-lasting effects (H411).[1]

Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15582386?utm_src=pdf-interest
https://www.benchchem.com/product/b15582386?utm_src=pdf-body
https://www.benchchem.com/product/b15582386?utm_src=pdf-body
https://www.benchchem.com/product/b15582386?utm_src=pdf-body
https://www.medchemexpress.com/EP1013.html
https://www.medchemexpress.com/EP1013.html
https://www.medchemexpress.com/EP1013.html
https://www.medchemexpress.com/EP1013.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear protective gloves.[1]

Wear eye and face protection.[1]

In case of fire, wear a self-contained breathing apparatus.[1]

Quantitative Data Summary
Property Value Reference

Hazardous Components

Reaction product: bisphenol-A-

(epichlorhydrin); epoxy resin

(number average molecular

weight ≤ 700), bis-[4-(2,3-

epoxipropoxi)phenyl]propane,

Bisphenol-F-epichlorhydrin-

epoxy resin, oxirane,

mono[(C12-14-alkyloxy)methyl]

derivs.

[1]

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, Skin

Sens. 1, Aquatic Chronic 2
[1]

Precautionary Statements
P261, P264, P273, P280,

P333 + P313, P391
[1]

Step-by-Step Disposal Protocol
Containment:

Prevent the product from entering drains, rivers, or lakes.[1]

In case of a spill, collect the spillage to prevent environmental contamination.[1]

Keep the chemical in its original container. Do not mix with other waste.[2]

Waste Collection:

For spills, use an absorbent material to collect the liquid.
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Place all waste material, including contaminated absorbent materials and empty

containers, into a designated, labeled hazardous waste container.

Handle uncleaned containers as you would the product itself.[2]

Labeling:

Clearly label the hazardous waste container with its contents ("Hazardous Waste: FLOOR

EXPERT EP 1013 KOMPONENTA A") and the associated hazard symbols.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated area away

from incompatible materials.

Final Disposal:

Dispose of the waste in accordance with local and national regulations for hazardous

chemical waste.[1] This typically involves arranging for collection by a licensed hazardous

waste disposal company.

Contaminated fire extinguishing water must be collected separately and disposed of

according to local regulations; it must not be discharged into drains.[1]

Disposal Workflow Diagram
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Caption: Workflow for the disposal of EP1013 flooring component.

Section 2: EP1013 as a Caspase Inhibitor
This section addresses the disposal of EP1013, a broad-spectrum caspase inhibitor used in

research. Specific safety data sheets for this compound are not readily available in the public

domain. However, based on information for similar caspase inhibitors and general laboratory

chemical safety guidelines, a cautious approach to disposal is recommended. One safety data
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sheet for a "Caspase-3 Inhibitor III" indicates it is not considered a hazardous substance under

OSHA's Hazard Communication Standard.[3] Nevertheless, it is prudent to handle all research

chemicals with care.

Safety and Handling Precautions
General Handling: Avoid ingestion and inhalation. Avoid contact with skin, eyes, or clothing.

[3]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and lab coat.[3]

Storage: The solid product is typically stored at -20°C for long-term stability.[4] Solutions in

solvents like DMSO are stored at -80°C.[4]

Quantitative Data Summary
Property Value Reference

Molecular Formula C₁₈H₂₃FN₂O₆ [4]

Molecular Weight 382.38 g/mol [4]

Storage (Powder) -20°C for up to 3 years [4]

Storage (Solvent) -80°C for up to 1 year [4]

Solubility
60 mg/mL in DMSO (156.91

mM)
[4]

Step-by-Step Disposal Protocol
Small Quantities (Solid):

For trace amounts or minor spills of the solid, carefully sweep up the material, avoiding

dust formation, and place it into a suitable, sealed container for disposal.[3]

Solutions:
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Small quantities of solutions, particularly if diluted in a non-hazardous solvent, should be

collected in a designated waste container for chemical waste.

Do not pour solutions down the drain unless explicitly permitted by your institution's safety

office for non-hazardous materials.

Labeling:

Label the waste container with the chemical name ("EP1013 Caspase Inhibitor") and any

solvents used.

Final Disposal:

Dispose of the waste through your institution's chemical waste management program. This

ensures compliance with all applicable regulations.

Even if a compound is not officially classified as hazardous, it is best practice to dispose of

it as chemical waste rather than in the regular trash.

Disposal Workflow Diagram
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Caption: Workflow for the disposal of EP1013 caspase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for EP1013]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582386#ep1013-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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